Cas no 259816-23-4 (1H-Pyrrole-2,4-dicarboxaldehyde,1-(1-methylethyl)-)

• Product Name: 1H-Pyrrole-2,4-dicarboxaldehyde,1-(1-methylethyl)-
• CAS No: 259816-23-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 247232
• PubChem ID: 45096254
• Update Time: 2025-04-19

1H-Pyrrole-2,4-dicarboxaldehyde,1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxaldehyde,1-(1-methylethyl)-
• 259816-23-4
• 1-Isopropyl-1H-pyrrole-2,4-dicarbaldehyde

• Inchi： 1S/C9H11NO2/c1-7(2)10-4-8(5-11)3-9(10)6-12/h3-7H,1-2H3
• InChI Key： QPGPNKABDMLOLV-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C=O)=CN1C(C)C

Computed Properties

• Exact Mass: 165.079
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1A^2
• XLogP3: 0.6